N-(2-methoxy-5-methylphenyl)-2-((4-oxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-[[6-oxo-5-(thiophen-2-ylmethyl)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H20N4O3S3/c1-14-7-8-18(31-2)17(11-14)26-19(29)13-33-24-27-20-16-6-3-9-25-22(16)34-21(20)23(30)28(24)12-15-5-4-10-32-15/h3-11H,12-13H2,1-2H3,(H,26,29)
• InChI Key: JKRUFAYUENHQOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CS4)SC5=C3C=CC=N5
• Molecular Formula: C24H20N4O3S3
• Molecular Weight: 508.6 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-((4-oxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H20N4O3S3 and its molecular weight is 508.63. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Thienopyrimidine derivatives have been synthesized and evaluated for their antimicrobial potency. For instance, novel thienopyrimidine linked rhodanine derivatives demonstrated significant antibacterial potency against various strains, including E. coli and B. subtilis, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics like Gentamicin (Kerru et al., 2019). These findings suggest the potential of such derivatives in developing new antimicrobial agents.

Anti-inflammatory and Analgesic Applications

Research into novel benzodifuranyl and thiazolopyrimidines derived from visnaginone and khellinone has shown these compounds to possess significant analgesic and anti-inflammatory activities, acting as COX-1/COX-2 inhibitors (Abu‐Hashem et al., 2020). These findings open avenues for the development of new anti-inflammatory drugs.

Anticancer Applications

Synthesis and evaluation of antitumor activity have been conducted on new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, showing potent anticancer activity comparable to doxorubicin on several human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma (Hafez & El-Gazzar, 2017). These results underscore the potential of thieno[3,2-d]pyrimidine derivatives in cancer therapy.

Enzyme Inhibition for Disease Treatment

The irreversible inactivation of enzymes like myeloperoxidase by thiouracil derivatives, including similar compounds to the queried chemical, has been explored for the potential treatment of cardiovascular diseases. Pharmacokinetics and disposition studies suggest that such compounds could be developed into safe and effective treatments, with renal excretion being the principal clearance mechanism in humans (Dong et al., 2016).